3,3,5-Trimethylmorpholine
Overview
Description
3,3,5-Trimethylmorpholine , also known as 3,3,5-trimethyl-1-oxa-2-azacyclohexane , is a heterocyclic organic compound. Its chemical formula is C7H15NO , and it has a molecular weight of 165.66 g/mol . This compound belongs to the class of morpholine derivatives and exhibits interesting properties due to its unique structure.
Synthesis Analysis
The synthesis of this compound involves the reaction of morpholine with acetone in the presence of an acid catalyst. The acetone undergoes alkylation at the 3rd and 5th positions of the morpholine ring, resulting in the formation of the trimethyl-substituted product . The synthetic route is well-established and widely used in laboratories.
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring containing four carbon atoms, one nitrogen atom, and one oxygen atom. The three methyl groups are attached to the nitrogen atom, leading to its unique steric configuration . The compound’s planar geometry and electron distribution play a crucial role in its reactivity.
Physical and Chemical Properties Analysis
Mechanism of Action
3,3,5-Trimethylmorpholine finds applications as a catalyst , especially in organic synthesis . Its basicity allows it to participate in various reactions, such as Michael additions , aldol condensations , and acylations . Additionally, it serves as a ligand in coordination chemistry due to its nitrogen lone pair availability .
Properties
IUPAC Name |
3,3,5-trimethylmorpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-6-4-9-5-7(2,3)8-6/h6,8H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGPVNWQUXQKCQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCC(N1)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70601225 |
Source
|
| Record name | 3,3,5-Trimethylmorpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70601225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1195593-67-9 |
Source
|
| Record name | 3,3,5-Trimethylmorpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70601225 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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